Chloro-bis(dimethylamino)-methylium chloride
Cat. No. B083039
M. Wt: 171.07 g/mol
InChI Key: UWMLSXCBFHQUTH-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US05726253
Procedure details
A solution of 3.2 ml (0.037 mol) of oxalyl chloride in 30 ml of anhydrous carbon tetrachloride is added dropwise to a solution of 4.4 ml (0.037 mol) of tetramethylurea in 20 ml of anhydrous carbon tetrachloride with stirring. The reaction medium is maintained at reflux, with continued stirring, until the evolution of gases (CO and CO2) formed by the reaction has ceased. The CCl4 is then eliminated by distillation at atmospheric pressure. Tetramethylchloroformamidinium chloride is obtained in the form of a white solid (6.23 g). This solid is placed in solution at O° C. in 40 ml of anhydrous acetonitrile.
Name
Identifiers
|
REACTION_CXSMILES
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C(Cl)(=O)C([Cl:4])=O.[CH3:7][N:8]([CH3:14])[C:9](=O)[N:10]([CH3:12])[CH3:11].C(=O)=O>C(Cl)(Cl)(Cl)Cl>[Cl-:4].[CH3:7][N:8]([CH3:14])[C:9]([Cl:4])=[N+:10]([CH3:12])[CH3:11] |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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3.2 mL
|
|
Type
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reactant
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|
Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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|
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Quantity
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4.4 mL
|
|
Type
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reactant
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Smiles
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CN(C(N(C)C)=O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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|
Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
|
C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
C(=O)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction medium is maintained
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CUSTOM
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Type
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CUSTOM
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|
Details
|
formed by the reaction
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DISTILLATION
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Type
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DISTILLATION
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Details
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The CCl4 is then eliminated by distillation at atmospheric pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[Cl-].CN(C(=[N+](C)C)Cl)C
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Name
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|
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Type
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product
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|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.23 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
